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Compound of Interest

Compound Name: 1,1-Dimethoxypropan-2-amine

Cat. No.: B042680 Get Quote

Essential Safety and Handling Guide for 1,1-
Dimethoxypropan-2-amine
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

1,1-Dimethoxypropan-2-amine. Adherence to these guidelines is essential for ensuring a safe

laboratory environment.

Hazard Overview
While a specific Safety Data Sheet (SDS) for 1,1-Dimethoxypropan-2-amine is not readily

available, the chemical structure is closely related to 1,3-Dimethoxypropan-2-amine. Based on

the available data for this surrogate, 1,1-Dimethoxypropan-2-amine should be treated as a

flammable liquid and vapor that causes severe skin burns and eye damage.[1] It is imperative

to handle this compound with the assumption that it is corrosive and flammable.

Key Hazards:

Flammability: The presence of the ether and amine functional groups, combined with a

relatively low molecular weight, suggests a low flash point and the potential for flammable

vapors to accumulate. Vapors may travel to an ignition source and flash back.
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Corrosivity: Amines are known to be corrosive to skin and eyes. Direct contact can cause

severe chemical burns.

Inhalation Toxicity: Vapors are likely to be irritating to the respiratory tract.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1,1-
Dimethoxypropan-2-amine. This is the minimum requirement, and a site-specific risk

assessment should be conducted to determine if additional protection is necessary.

Protection Type Equipment Specification Purpose

Eye and Face Protection
Chemical splash goggles and

a face shield.

To protect against splashes of

the corrosive liquid and

irritating vapors.[2]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or Neoprene). A

double layer of gloves is

recommended.

To prevent skin contact with

the corrosive liquid.[2]

Body Protection

Flame-resistant lab coat worn

over long-sleeved clothing and

long pants. A chemical-

resistant apron should also be

worn.

To protect skin from splashes

and to provide a barrier

against fire.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

is required if handling outside

of a certified chemical fume

hood.

To prevent inhalation of

harmful vapors.

Foot Protection
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.[2]

Handling Procedures
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Engineering Controls:

All handling of 1,1-Dimethoxypropan-2-amine must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3]

Ensure that a safety shower and eyewash station are readily accessible and have been

recently tested.[4]

Eliminate all potential ignition sources from the handling area, including open flames, hot

plates, and spark-producing equipment.[3][5]

Operational Plan:

Preparation: Before handling, ensure all necessary PPE is in good condition and properly

worn. Clear the work area of any unnecessary items and potential ignition sources.

Dispensing: When transferring the liquid, use a grounded and bonded system to prevent

static electricity buildup.[6] Dispense only the amount needed for the immediate procedure.

During Use: Keep the container tightly closed when not in use to minimize the release of

flammable vapors.

Spills: In the event of a small spill, absorb the material with a non-combustible absorbent

(e.g., sand or vermiculite). For larger spills, evacuate the area and follow your institution's

emergency procedures.

Disposal Plan
Waste Collection:

Collect all waste containing 1,1-Dimethoxypropan-2-amine in a designated, properly

labeled, and sealed container.

Do not mix this waste with other waste streams unless compatibility has been confirmed.

Disposal:
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Dispose of waste 1,1-Dimethoxypropan-2-amine as hazardous waste in accordance with

all local, state, and federal regulations.

Never pour this chemical down the drain.[7]

Experimental Workflow
The following diagram outlines the standard workflow for handling 1,1-Dimethoxypropan-2-
amine.
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Caption: Workflow for handling 1,1-Dimethoxypropan-2-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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